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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

Introduction
Neryl butyrate is a naturally occurring ester found in various plants, including Pelargonium

quercifolium and Artemisia absinthium.[1] It is characterized by a sweet, leafy, and floral odor,

making it a valuable ingredient in the fragrance and flavor industries.[1][2] The synthesis of

neryl butyrate can result in a mixture of reactants, byproducts, and isomers, necessitating a

robust purification method to achieve the high purity required for commercial applications and

research.

This application note details a reliable and efficient method for the purification of neryl butyrate
using reversed-phase high-performance liquid chromatography (RP-HPLC). The described

protocol is suitable for researchers, scientists, and professionals in the drug development and

chemical industries who require high-purity neryl butyrate for their work.
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Property Value Reference

IUPAC Name
[(2Z)-3,7-dimethylocta-2,6-

dienyl] butanoate
[1]

Molecular Formula C14H24O2 [3]

Molecular Weight 224.34 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Solubility
Soluble in alcohol, insoluble in

water
[1]

Experimental Protocol
This protocol outlines the necessary steps for the preparative HPLC purification of neryl
butyrate.

1. Materials and Reagents

Neryl Butyrate (crude synthetic mixture)

Acetonitrile (HPLC grade)

Water (HPLC grade, filtered and deionized)

Methanol (HPLC grade, for system flushing)

Standard reference material of Neryl Butyrate (>99% purity)

2. Instrumentation and Columns

Preparative HPLC system with a gradient elution capability

UV-Vis detector

Fraction collector

Reversed-phase C18 column (e.g., 250 x 21.2 mm, 5 µm particle size)
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3. Chromatographic Conditions

Parameter Condition

Column C18, 250 x 21.2 mm, 5 µm

Mobile Phase A Water (HPLC Grade)

Mobile Phase B Acetonitrile (HPLC Grade)

Gradient Program 70% B to 95% B over 20 minutes

Flow Rate 15 mL/min

Detection Wavelength 210 nm

Column Temperature 30°C

Injection Volume 500 µL

4. Sample Preparation

Dissolve the crude neryl butyrate sample in acetonitrile to a concentration of 10 mg/mL.

Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter

before injection.

5. Purification Procedure

Equilibrate the C18 column with the initial mobile phase composition (70% Acetonitrile, 30%

Water) for at least 30 minutes at a stable baseline.

Inject the prepared sample onto the column.

Initiate the gradient elution program.

Monitor the chromatogram and collect the fraction corresponding to the neryl butyrate peak

based on the retention time of the standard.

After the elution of the target peak, wash the column with 100% acetonitrile for 10 minutes.
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Re-equilibrate the column with the initial mobile phase conditions before the next injection.

6. Post-Purification Analysis

Analyze the collected fractions for purity using analytical HPLC.

Pool the high-purity fractions.

Remove the solvent from the pooled fractions using a rotary evaporator to obtain the purified

neryl butyrate.

Determine the final purity and recovery rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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